Cas no 33224-23-6 (4-Methoxy-3-nitrobenzonitrile)

• Product Name: 4-Methoxy-3-nitrobenzonitrile
• CAS No: 33224-23-6
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00221439
• CID: 303418
• PubChem ID: 2800241
• Update Time: 2025-10-23

4-Methoxy-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-methoxybenzonitrile
• 4-METHOXY-3-NITROBENZONITRILE
• Benzonitrile,4-methoxy-3-nitro-
• 2-Nitro-4-cyanoanisol
• 3-Nitro-4-methoxy-benzoesaeure-nitril
• 3-Nitro-anissaeure-nitril
• 4-methoxy-3-nitrobenzenecarbonitrile
• 4-Methoxy-3-nitro-benzonitril
• 4-methoxy-3-nitro-benzonitrile
• 5-Cyano-2-methoxynitrobenzene
• AMY28549
• AS-35462
• MFCD00221439
• ACAYRJJVKPMSIS-UHFFFAOYSA-N
• DTXSID40384154
• AC-9347
• J-515643
• 33224-23-6
• Benzonitrile, 4-methoxy-3-nitro-
• AKOS006230163
• FT-0618895
• SCHEMBL1939464
• CS-0103724
• DB-030593
• 4-Methoxy-3-nitrobenzonitrile

• MDL： MFCD00221439
• Inchi： 1S/C8H6N2O3/c1-13-8-3-2-6(5-9)4-7(8)10(11)12/h2-4H,1H3
• InChI Key： ACAYRJJVKPMSIS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.32
• Melting Point: 148-151 °C
• Boiling Point: 330.2°Cat760mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.563
• PSA: 78.84000
• LogP: 1.99828

4-Methoxy-3-nitrobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302;H312;H315;H319;H332;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P304+P340;P305+P351+P338
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-3-nitrobenzonitrile

Recent Advances in the Study of 4-Methoxy-3-nitrobenzonitrile (CAS: 33224-23-6)

4-Methoxy-3-nitrobenzonitrile (CAS: 33224-23-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This nitrile derivative has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features, including the methoxy and nitro functional groups, make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic effects.

Recent research has focused on the synthesis and characterization of 4-Methoxy-3-nitrobenzonitrile, as well as its role in the development of novel pharmaceutical agents. Studies have demonstrated its utility as a building block in the construction of heterocyclic compounds, which are often key components in drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable findings in recent literature is the use of 4-Methoxy-3-nitrobenzonitrile in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in cancer progression. Researchers have successfully utilized this compound to develop inhibitors that show promising activity against specific kinase targets, opening new avenues for cancer therapy.

In addition to its role in drug synthesis, 4-Methoxy-3-nitrobenzonitrile has also been investigated for its physicochemical properties. Studies have explored its solubility, stability, and reactivity under various conditions, providing valuable data for its handling and use in laboratory settings. These properties are crucial for ensuring the reproducibility and scalability of synthetic processes involving this compound.

Another area of interest is the environmental impact and safety profile of 4-Methoxy-3-nitrobenzonitrile. Recent toxicological studies have assessed its potential hazards, including its effects on human health and the environment. These studies are essential for regulatory compliance and for guiding the safe use of the compound in industrial and research applications.

Looking ahead, the potential applications of 4-Methoxy-3-nitrobenzonitrile are vast. Ongoing research is exploring its use in the development of new materials, such as polymers and coatings, as well as its role in agrochemicals. The compound's versatility and the growing body of research supporting its utility underscore its importance in the chemical and pharmaceutical industries.

In conclusion, 4-Methoxy-3-nitrobenzonitrile (CAS: 33224-23-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, combined with its potential therapeutic applications, makes it a valuable subject of study. Future research will likely focus on expanding its applications and optimizing its synthesis and use in various industrial and medical contexts.